1-(4-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)cyclopentanecarboxamide
Description
1-(4-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H24ClNO2S and its molecular weight is 377.93. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing and characterizing various derivatives of cyclopentanecarboxamide and thiophene-containing compounds. For example, Özer et al. (2009) conducted a study on the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives. These compounds were characterized using elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, highlighting the importance of structural analysis in understanding the properties of such molecules (Özer, Arslan, VanDerveer, & Külcü, 2009).
Antimicrobial and Antioxidant Activities
Compounds bearing chlorophenyl and methoxyphenyl groups have been studied for their antimicrobial and antioxidant activities. For instance, Kumar et al. (2008) investigated the in vitro anti-inflammatory and antioxidant activities of acid chloride derivatives of 2-amino-N-(3-chlorophenyl)-5, 6-dihydro-4H-cyclopenta [b] thiophene-3-carboxamide, comparing their efficacy to ibuprofen and ascorbic acid (Kumar, Anupama, & Khan, 2008).
Kinetics and Mechanisms of Reactions
Studies also delve into the kinetics and mechanisms of reactions involving similar compounds. For example, Castro et al. (2001) explored the kinetics and mechanisms of reactions of phenyl, chlorophenyl, and cyanophenyl thionocarbonates with alicyclic amines, providing insight into the behavior of these compounds under various conditions (Castro, Leandro, Quesieh, & Santos, 2001).
Antipathogenic Activity
Research by Limban et al. (2011) on new thiourea derivatives, including those with chlorophenyl substituents, demonstrated potential anti-microbial agents with antibiofilm properties against strains like Pseudomonas aeruginosa and Staphylococcus aureus. This study suggests the applicability of chlorophenyl and methoxyphenyl-containing compounds in developing novel anti-microbial agents (Limban, Marutescu, & Chifiriuc, 2011).
properties
IUPAC Name |
1-(4-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)cyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClNO2S/c1-24-12-11-22(14-16-8-13-25-15-16)19(23)20(9-2-3-10-20)17-4-6-18(21)7-5-17/h4-8,13,15H,2-3,9-12,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHXHSMDUDMZBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CSC=C1)C(=O)C2(CCCC2)C3=CC=C(C=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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